Cas no 26307-17-5 (2,4-Cyclopentadien-1-one,2,5-dimethyl-3,4-diphenyl-)

• Product Name: 2,4-Cyclopentadien-1-one,2,5-dimethyl-3,4-diphenyl-
• CAS No: 26307-17-5
• MF: C₁₉H₁₆O
• MW: 260.329745292664
• CID: 255111
• PubChem ID: 141277
• Update Time: 2025-04-19

2,4-Cyclopentadien-1-one,2,5-dimethyl-3,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Cyclopentadien-1-one,2,5-dimethyl-3,4-diphenyl-
• 2,5-dimethyl-3,4-diphenyl-2,4-cyclopentadienone
• 2,5-Dimethyl-3,4-diphenylcyclopentadienone
• AKOS015912802
• 2,5-Dimethyl-3,4-diphenylcyclopentadienone, dimer
• 2,5-dimethyl-3,4-diphenylcyclopenta-2,4-dienone
• NSC101864
• DTXSID50180922
• NSC-101864
• FT-0610437
• Cyclopentadienone,5-dimethyl-3,4-diphenyl-, dimer
• 2,5-Dimethyl-3,4-diphenylcyclopentadienone, dimer, 97%
• 38883-84-0
• 26307-17-5
• 2,5-Dimethyl-3,4-diphenylcyclopentadienone dimer
• SCHEMBL7258464

• Inchi： 1S/C19H16O/c1-13-17(15-9-5-3-6-10-15)18(14(2)19(13)20)16-11-7-4-8-12-16/h3-12H,1-2H3
• InChI Key： SOXYIWTUKPMWCG-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=C1C

Computed Properties

• Exact Mass: 260.12018
• Monoisotopic Mass: 260.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3.9

Experimental Properties

• Density: 1.121
• Melting Point: 186-188 °C(lit.)
• Boiling Point: 423.8°C at 760 mmHg
• Flash Point: 186.3°C
• Refractive Index: 1.611
• PSA: 17.07
• LogP: 4.51650

2,4-Cyclopentadien-1-one,2,5-dimethyl-3,4-diphenyl- Security Information

• Storage Condition：0-6°C